Journal Name:International Journal of Energy Research
Journal ISSN:0363-907X
IF:4.672
Journal Website:http://onlinelibrary.wiley.com/journal/10.1002/(ISSN)1099-114X
Year of Origin:0
Publisher:John Wiley and Sons Ltd
Number of Articles Per Year:358
Publishing Cycle:Monthly
OA or Not:Not
International Journal of Energy Research ( IF 4.672 ) Pub Date: 2023-07-15 , DOI:
10.1016/j.colsurfa.2023.132047
The shear viscosity of toluene-based TiO2 nanoparticle/poly(vinyl acetate) suspensions initially increased gradually, then increased steeply, and finally levelled off under shearing in the presence of ethanol as a polar additive. This non-linear response followed a sigmoidal function with a characteristic rate constant for a given composition. The rate constant reached a maximum at a critical ethanol concentration, resulting in maxima of the final viscosity and storage modulus that have not been previously reported for non-aqueous macroscopically miscible systems. This viscosity anomaly was attributed to the preferential adsorption of the polar solvent and the resulting alcohol-clustering-induced particle networking in the non-polar medium. The temporal variations in viscosity were reproduced using a proposed kinetic model that newly considered inter-particle bonding assisted by ethanol adsorption. These results elucidate the transient rheological responses of suspensions containing polar/non-polar solvents for coating applications.
International Journal of Energy Research ( IF 4.672 ) Pub Date: 2023-07-25 , DOI:
10.1016/j.colsurfa.2023.132129
Xylan nanocrystals (XyNCs) have attracted increasing attention recently because this kind of polysaccharide nanocrystals is fabricated via the ‘bottom-up’ way, instead of the ‘top-down’ way. As compared to the other polysaccharide nanocrystals, the studies on the applications of XyNCs are limited yet, especially on developing the emulsions stabilized with XyNCs. The reported studies on this new type of Pickering emulsions mainly focused on using plate-like XyNCs as stabilizer. In this work, rod-like XyNCs were prepared for stabilizing emulsions. The results disclose that the rod-like XyNCs have superior emulsifying ability to the olive oil-in-water emulsions. The rheological responses are closely related to the XyNC loading-dependent morphological evolution. Therefore, the catastrophic viscoelasticity during the ramp shear flow and thixotropic cycles can be used as the probe to evaluate the interfacial stabilization mechanism, in this way to prepare the emulsions with optimized XyNC loadings. This work proposes an interesting approach of formulating XyNC-stabilized emulsions, and also provides useful information on diversifying applications of xylan-based nanomaterials.
International Journal of Energy Research ( IF 4.672 ) Pub Date: 2023-07-26 , DOI:
10.1016/j.colsurfa.2023.132113
Understanding the effects of active sites on photocatalyst surface is highly crucial in photocatalytic water-splitting hydrogen evolution. Herein, an exfoliated carbon nitride nanosheet (CNN) in two atomic layers with surface nitrogen vacancies (VNs) was used to investigate the correlation between VNs and photocatalytic hydrogen evolution activity. The few-layered CNNs were prepared via the exfoliation of block polymerized carbon nitride (PCN) with melon as the structural unit. The exfoliation was performed through an ultrasonication method assisted with ethanol and ethylene glycol mixture as the intercalation reagent. The results revealed that the formation of VNs on the peeled CNNs, accompanied with the increased content of hydroxyl. The effects of VNs on the electronic property of CNN and the water molecule adsorption are verified by the experimental results and DFT simulations. More interestingly, the photocatalytic hydrogen evolution activity of CNN was 2.14 times higher than that of PCN, which can be due to the successful introduction of VNs. This work may offer a novel insight into the effects of VNs of carbon nitride on photocatalytic hydrogen evolution.
International Journal of Energy Research ( IF 4.672 ) Pub Date: 2023-07-21 , DOI:
10.1016/j.colsurfa.2023.132109
Nanozymes are ideal materials for designing colorimetric sensors, and the spontaneous catalytic effect in most of nanozymes commonly leads to instability of the colorimetric signal. To improve this limitation, photoresponsive nanozymes as a switch under specific-light irradiation are used to regulate the reaction process in a controlled manner. Strontium titanate (SrTiO3) is a high-performance photocatalyst, whose heterojunctions formed with reduced graphene oxide (rGO) are promising to efficiently induce the separation of carriers, further generating abundant radicals to colorize the substrate. Here, the SrTiO3-rGO composites with a high specific surface area were synthesized by hydrothermal method and showed excellent peroxidase-like activity under ultraviolet irradiation. The affinity for 3,3′,5,5′-tetramethylbenzidine is equivalent to 19 times that of horseradish peroxidase and the reaction mechanism is analyzed based on reactive intermediates(·O2-) and elemental valence changes. A colorimetric sensor based on SrTiO3-rGO with high sensitivity, low limit (56 nM), and wide linear range (1–100 µM) is constructed for detecting tannins in tea samples. This visualization model provides a reliable idea for the quantitative analysis of trace substances.
International Journal of Energy Research ( IF 4.672 ) Pub Date: 2023-07-24 , DOI:
10.1016/j.colsurfa.2023.132127
The phenomenon of droplet jumping induced by coalescence holds significant potential for application in diverse areas such as water collection, self-cleaning, and thermal management of electronic devices. In comparison to a flat surface, a superhydrophobic surface with structure can affect the interaction between the droplet and the surface, thereby affecting parameters such as the droplet jumping velocity. In this study, numerical simulation was used to examine the similarities and differences of coalescence-induced droplet jumping on superhydrophobic surfaces with uniform and non-uniform micropillars, as well as the effect of micropillar non-uniformity on droplet jumping. The results indicated that the non-uniform distribution of micropillars could lead to asymmetries in the shrinkage of the liquid bridge, the morphology of the droplet when it jumps off the surface, and the distribution of the high-pressure region at the bottom of the droplet. Additionally, it decreased the droplet’s vertical velocity while substantially increasing the horizontal velocity. When the droplet radius was constant, decreasing the micropillar width or increasing the micropillar spacing on the sparse side was advantageous for the droplet jumping on a superhydrophobic surface with non-uniform micropillars. By defining the solid fraction on the micropillar surface with non-uniform distribution, the coupling effect of the width and spacing of the micropillars on the droplet jumping was thoroughly analyzed, and the optimal solid fraction for the best directional transport effect of droplets was determined. This study revealed the mechanism underlying the effect of surface micropillar structure on coalescence-induced droplet jumping, and the findings could guide the design of superhydrophobic surface microstructures, which was of great significance for the advancement of droplet jumping applications.
International Journal of Energy Research ( IF 4.672 ) Pub Date: 2023-07-23 , DOI:
10.1016/j.colsurfa.2023.132121
Passive daytime radiation refrigeration (PDRR) is a new type of refrigeration that requires no extra energy consumption and also cools objects by reflecting radiant heat from sunlight and mid-infrared wavelengths. However, the properties of ordinary radiative refrigerative (RR) materials are degraded by surface dust accumulation during use. In this work, superhydrophobic radiative refrigerative (SRR) polytetrafluoroethylene/polyvinylidene fluoride (PTFE/PVDF) coating was prepared by one-step spraying method with PTFE as white pigment, PVDF as binder, and N, N-dimethylacetamide (DMAC) as solvent. The PTFE/PVDF coating (containing 20 wt% of PTFE) exhibits synergistic effect with high water contact angle (CA, 153.7 °), low water sliding angle (SA, 7.7 °), high solar reflectivity (SR, 93.7%), and high infrared emissivity (IE, 93.3%). Under a clear sky and direct sunlight, the coating achieves a RR temperatures of 5.8 °C (shielding convection heat) and 5.3 °C (without shielding convection heat) respectively under two measurement conditions. In addition, the coating exhibits excellent self-cleaning properties that can automatically remove dust accumulated on the surface with the assistance of rainfall, thus maintaining its RR performance for a long time. More importantly, the mechanical robust self-cleaning function also provides excellent corrosion resistance and anti-UV aging ability. The PTFE/PVDF SRR coating developed in this work is simple to fabricate, can be applied over a large area, and has good durability, which is conducive to promoting the practicalization of RR coatings.
International Journal of Energy Research ( IF 4.672 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.colsurfa.2023.132114
Tuning physical and functional properties in porous solids by introducing guest species in their framework is an attractive research area in functional materials. Such a possibility is realizable in spin-crossover (SCO) materials, where an external stimulus induces the spin transition. 2D ferrous nitroprusside pillared with organic ligands forms a novel series of porous solids with SCO behavior. This study reports the effect of CS2 and CO2 adsorption on the thermally-induced SCO in 2D ferrous nitroprusside with pyrazine, pyridine, 3-fluor pyridine, 4-methyl pyridine, and 4-pyridine carboxaldehyde as pillar molecules. The adsorption of CS2 and CO2 in the framework of these five materials produces relevant changes in the temperature values where the spin transition is observed and the kinetic effects of that process. The nature of the guest-host interactions was elucidated using IR and Mössbauer spectroscopies, XRD structural analysis of the guest-host systems, and SQUID magnetic measurements. That experimental study was complemented by computational calculations, using the VASP software package, of the most stable structure for the materials with and without the presence of the guest species in the host framework. The adsorption forces for these two guest molecules in the considered solids are related to electrostatic guest-host interactions in the interlayer region. No similar study has been reported for the effect of guest species on the SCO properties of ferrous nitroprussides.
International Journal of Energy Research ( IF 4.672 ) Pub Date: 2023-07-26 , DOI:
10.1016/j.colsurfa.2023.132140
Sun protection has gradually become an indispensable living habit of human beings, and sunscreens are needed under various circumstances. Considering the disadvantages and abuse of traditional sunscreen additives which are proved to have some potential threats to human body and natural environment, it is an urgent need to develop new sunscreens with both safety and high efficiency for the evolution of the industry. Therefore, as a complement to the shortcomings, polydopamine (PDA) was hybridized with zinc oxide (ZnO) by a simple sol-gel method. The obtained novel sunscreen agent had high ultraviolet (UV) resistance efficiency, as the SPF (~77.2) and PA (PA+++) value at only 10 wt% addition could meet the daily sunscreen requirements. Besides, the permeation of ZnO and Zn2+ could be almost completely avoided through the epidermis layer of skin, due to the increase of mussel-inspired adhesive force. Furthermore, the free radical scavenging rate could reach 88.1% at low concentration, and it was proved to have no cytotoxicity. Overall, the ZnO-PDA has a good application prospect in high-efficiency and safe sunscreen, and it can be an impetus for the development of novel cosmetics.
International Journal of Energy Research ( IF 4.672 ) Pub Date: 2023-07-24 , DOI:
10.1016/j.colsurfa.2023.132126
Increasing current output of bioelectrochemical devices is crucial for their real-world application. Electrodes modified with conductive nanoparticles increase the contact area between anodic microorganisms and solid electron acceptors, thus resulting in higher cells concentration and current output. Electron transfer mechanisms in Shewanella loihica PV-4 viable biofilms formed at carbon nanotubes (CNTs)-coated RVC electrode is investigated in potentiostat-controlled electrochemical cells set at oxidative potentials. Chronoamperometry showed a stable biofilm growth with final current output above 150 µA·cm-2 within two weeks, which was 3 times higher than unmodified RVC systems. The current output showed biphasic growth, which could be attributed to outer layer and inner layer biofilm growth, respectively, where aerobic and anaerobic growth occurred, respectively. Cyclic voltammetry and differential pulse voltammetry analysis indicated a contribution from both direct electron transfer (DET) and mediated electron transfer (MET) mechanisms. In the early stage, DET was dominant and contributed to biofilm formation. In the late stage, the contribution from MET to the overall extracellular electron transfer (EET) eventually became dominant. The mediators could be confined into the biofilm matrix and produce continuous current output. Scanning electron microscopy (SEM) showed that the bacteria distributed uniformly on the electrode surface, which enhanced the EET rate. The high surface of the RVC-CNTs electrode was accessible to biofilms in short-term batch experiments, and RVC-CNTs could be a potential anodic material for bioelectrochemical devices.
International Journal of Energy Research ( IF 4.672 ) Pub Date: 2023-07-18 , DOI:
10.1016/j.colsurfa.2023.132079
Herein, the synthesis of β-cyclodextrin (β-CD) modified aliphatic waterborne polyurethane (AWP)-based coatings via the sol-gel method. The investigation aims to determine the appropriate dosage of surface-modified ammonium polyphosphate (APP) by using β-CD and the Di(dioctyl pyrophosphate) ethylene titanate (KR-238S). The flame retardancy of β-CD modified APP on AWP-based coatings is evaluated by quantitative analysis. Results show that adding 2 wt% β-CD enhances the flame retardancy of AWP-based coatings, as evidenced by an increase in the flame retardancy index (FRI) and a decrease in the peak of heat release rate (p-HRR). The FRI increases from 1.00 to 3.26, while p-HRR decreases from 133.30 kW·m−2 to 75.21 kW·m−2. Then, the modified APP improves the resilience and compatibility of AWP-based coatings using microscopic analysis. Moreover, the pyrolysis kinetics is modeled using the 3D Jander model, revealing an increase in Eα from 165.74 kJ·mol−1∼197.44 kJ·mol−1 in the stage of 352 °C∼394 °C. The superior flame retardancy benefits from the dispersed β-CD and KR-238S co-modified APP: hydrogen bonding, inclusion complex, and electrostatic interaction. Generally, it prepares a non-toxic and cleaner coating and provides a new strategy to solve the problem of coating performance degradation caused by excessive flame retardants.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术3区 | ENERGY & FUELS 能源与燃料4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
19.70 | 69 | Science Citation Index Expanded | Not |
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